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Compound of Interest

Compound Name: Anatibant dimesylate

Cat. No.: B15191856

For researchers, scientists, and drug development professionals, a critical evaluation of a drug
candidate's selectivity is paramount. This guide provides a comprehensive comparison of
Anatibant dimesylate's cross-reactivity with other receptors, supported by available
experimental data.

Anatibant (also known as LF 16-0687) is a potent and selective non-peptide antagonist of the
bradykinin B2 receptor.[1][2][3][4][5] The bradykinin B2 receptor is a G protein-coupled receptor
(GPCR) involved in a variety of physiological and pathological processes, including
inflammation, pain, and vasodilation. Anatibant's high affinity for the human bradykinin B2
receptor is demonstrated by its low Ki value of 0.67 nM.[1][2][4]

High Selectivity Profile of Anatibant

A key study by Pruneau and colleagues in 1999 established the selective pharmacological
profile of Anatibant.[5] The study involved binding and functional assays against a panel of over
40 different receptors. The results conclusively showed that Anatibant is highly selective for the
bradykinin B2 receptor.[5] While the comprehensive quantitative data from this extensive
screening is not readily available in the public domain, the study's conclusion underscores the
compound's specificity.

The affinity of Anatibant for the bradykinin B2 receptor has been determined in various species
and tissues, consistently showing high potency.
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Receptor Species/Tissue Ki (nM)
Recombinant Bradykinin B2 Human 0.67[1][2][4]
Recombinant Bradykinin B2 Rat 1.74[1][2]
Recombinant Bradykinin B2 Guinea-pig 1.37[1][2]
Native Bradykinin B2 Human Umbilical Vein 0.89[1]
Native Bradykinin B2 Rat Uterus 0.28[1]
Native Bradykinin B2 Guinea-pig lleum 0.98[1]

Bradykinin B2 Receptor Signaling Pathway

Anatibant exerts its effect by blocking the binding of bradykinin to the B2 receptor, thereby
inhibiting its downstream signaling cascade. The activation of the B2 receptor by bradykinin
typically leads to the coupling of Gg and Gi proteins. This initiates a signaling pathway that
includes the activation of phospholipase C, leading to an increase in intracellular calcium
concentrations and the stimulation of the mitogen-activated protein kinase (MAPK) pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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